Cas no 1706447-91-7 (4-Isopropyl-7-oxoazepane-4-carboxylic acid)

• Product Name: 4-Isopropyl-7-oxoazepane-4-carboxylic acid
• CAS No: 1706447-91-7
• MF: C₁₀H₁₇NO₃
• MW: 199.246883153915
• CID: 4915807
• Update Time: 2025-11-05

4-Isopropyl-7-oxoazepane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Isopropyl-7-oxoazepane-4-carboxylic acid

• Inchi： 1S/C10H17NO3/c1-7(2)10(9(13)14)4-3-8(12)11-6-5-10/h7H,3-6H2,1-2H3,(H,11,12)(H,13,14)
• InChI Key： GDTVOYXLHPRKRZ-UHFFFAOYSA-N
• SMILES： OC(C1(CCC(NCC1)=O)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 250
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4

Additional information on 4-Isopropyl-7-oxoazepane-4-carboxylic acid

Exploring the Properties and Applications of 4-Isopropyl-7-oxoazepane-4-carboxylic acid (CAS No. 1706447-91-7)

In the realm of organic chemistry and pharmaceutical research, 4-Isopropyl-7-oxoazepane-4-carboxylic acid (CAS No. 1706447-91-7) has garnered significant attention due to its unique structural features and potential applications. This compound, characterized by its azepane ring and carboxylic acid functionality, serves as a versatile intermediate in synthetic chemistry. Researchers are increasingly exploring its role in drug discovery, particularly in the development of novel therapeutic agents targeting metabolic and inflammatory pathways.

The molecular structure of 4-Isopropyl-7-oxoazepane-4-carboxylic acid includes a seven-membered azepane ring, which is a key scaffold in many bioactive molecules. The presence of an isopropyl group at the 4-position and a carboxylic acid moiety enhances its reactivity, making it a valuable building block for more complex molecules. Recent studies highlight its potential in modulating enzyme activity, which aligns with current trends in precision medicine and personalized therapeutics.

One of the most frequently asked questions about CAS No. 1706447-91-7 revolves around its solubility and stability under various conditions. Laboratory data indicate that this compound exhibits moderate solubility in polar organic solvents such as dimethyl sulfoxide (DMSO) and methanol, which is crucial for its handling in experimental settings. Stability studies suggest that it remains intact under ambient conditions, though prolonged exposure to strong acids or bases should be avoided to prevent degradation.

The synthesis of 4-Isopropyl-7-oxoazepane-4-carboxylic acid typically involves multi-step organic reactions, including cyclization and oxidation processes. Advanced techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure purity and structural confirmation. These methods are essential for meeting the stringent quality standards required in pharmaceutical applications.

From an industrial perspective, the demand for CAS No. 1706447-91-7 is driven by its utility in producing derivatives with enhanced bioactivity. For instance, modifications at the carboxylic acid group can yield esters or amides, which are often more lipophilic and suitable for drug formulation. This adaptability makes the compound a focal point in medicinal chemistry, especially in the design of prodrugs and targeted delivery systems.

Environmental and safety considerations are also paramount when working with 4-Isopropyl-7-oxoazepane-4-carboxylic acid. While it is not classified as hazardous under standard regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. These precautions align with the growing emphasis on sustainable and safe chemical practices in research and manufacturing.

In summary, 4-Isopropyl-7-oxoazepane-4-carboxylic acid (CAS No. 1706447-91-7) represents a promising compound with broad applicability in synthetic and pharmaceutical chemistry. Its structural versatility, combined with its potential therapeutic relevance, positions it as a subject of ongoing investigation. As research continues to uncover new uses and derivatives, this compound is likely to remain a key player in the development of next-generation chemical and biological innovations.